4-Methylestradiol
4-Methylestradiol
Brand Name:
Vulcanchem
CAS No.:
6171-48-8
VCID:
VC21103687
InChI:
InChI=1S/C19H26O2/c1-11-12-3-4-15-14(13(12)5-7-17(11)20)9-10-19(2)16(15)6-8-18(19)21/h5,7,14-16,18,20-21H,3-4,6,8-10H2,1-2H3/t14-,15-,16+,18+,19+/m1/s1
SMILES:
CC1=C(C=CC2=C1CCC3C2CCC4(C3CCC4O)C)O
Molecular Formula:
C19H26O2
Molecular Weight:
286.4 g/mol
4-Methylestradiol
CAS No.: 6171-48-8
Cat. No.: VC21103687
Molecular Formula: C19H26O2
Molecular Weight: 286.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 6171-48-8 |
|---|---|
| Molecular Formula | C19H26O2 |
| Molecular Weight | 286.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-4,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C19H26O2/c1-11-12-3-4-15-14(13(12)5-7-17(11)20)9-10-19(2)16(15)6-8-18(19)21/h5,7,14-16,18,20-21H,3-4,6,8-10H2,1-2H3/t14-,15-,16+,18+,19+/m1/s1 |
| Standard InChI Key | CSHOYPMKTGTOLM-SMYFESCOSA-N |
| Isomeric SMILES | CC1=C(C=CC2=C1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4O)C)O |
| SMILES | CC1=C(C=CC2=C1CCC3C2CCC4(C3CCC4O)C)O |
| Canonical SMILES | CC1=C(C=CC2=C1CCC3C2CCC4(C3CCC4O)C)O |
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